4-(benzyloxy)-7-bromo-1H-indole-2-carboxylic acid
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylic acid involves the bromination of 2-(benzyloxy)aniline followed by a Fischer indole synthesis reaction to form the indole ring system. The carboxylic acid group is then introduced through a carboxylation reaction.", "Starting Materials": [ "2-(benzyloxy)aniline", "Bromine", "Sodium hydroxide", "Copper(II) sulfate pentahydrate", "Glacial acetic acid", "Sodium acetate trihydrate", "Carbon dioxide" ], "Reaction": [ "Step 1: Bromination of 2-(benzyloxy)aniline with bromine in the presence of sodium hydroxide to form 4-bromo-2-(benzyloxy)aniline.", "Step 2: Fischer indole synthesis reaction of 4-bromo-2-(benzyloxy)aniline with copper(II) sulfate pentahydrate and glacial acetic acid to form 4-(benzyloxy)-7-bromo-1H-indole.", "Step 3: Carboxylation of 4-(benzyloxy)-7-bromo-1H-indole with carbon dioxide in the presence of sodium acetate trihydrate to form 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylic acid." ] } | |
| 290333-15-2 | |
Molecular Formula |
C16H12BrNO3 |
Molecular Weight |
346.2 |
Purity |
95 |
Origin of Product |
United States |
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